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Compound of Interest

Compound Name: (2-Bromoethyl)cyclopropane

L Get Quote

Cat. No.: B145715

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety protocols and logistical plans for the use of (2-Bromoethyl)cyclopropane, a flammable
and irritant chemical compound. Adherence to these guidelines is critical to ensure personal
safety and regulatory compliance in the laboratory.

Chemical and Physical Properties

(2-Bromoethyl)cyclopropane is a flammable liquid and vapor that can cause skin, eye, and
respiratory irritation.[1] A summary of its key chemical and physical properties is provided

below.
Property Value
Molecular Formula CsHoBr

Molecular Weight 149.03 g/mol [1][2]
Appearance Colorless Qil[3]

CAS Number 36982-56-6[1]
Density 1.433 + 0.06 g/cm3[3]
Flash Point 39.2 +13.6 °C[3]
Boiling Point 105 - 107 °C
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Hazard Identification and Classification

This compound is classified with multiple hazards, requiring careful handling to avoid exposure.

Hazard
o GHS Hazard Code Hazard Statement GHS Pictogram
Classification

Flammable liquid and

Flammable liquids H226 GHSO02 (Flame)
vapor[1]

Skin Ha L5 Causes skin GHSO07 (Exclamation

corrosion/irritation irritation[1] Mark)

Serious eye H319 Causes serious eye GHSO07 (Exclamation

damage/eye irritation irritation[1] Mark)

Specific target organ
toxicity, single H335 May cause respiratory  GHSO07 (Exclamation
exposure; Respiratory irritation[1] Mark)

tract irritation

Operational Plan: Step-by-Step Handling Protocol

All work with (2-Bromoethyl)cyclopropane must be conducted in a well-ventilated laboratory,
inside a certified chemical fume hood.[4] An operational safety shower and eyewash station
must be immediately accessible.[5][6]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory.
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Protection Type

Required Equipment

Specifications and
Rationale

Eye & Face Protection

Chemical safety goggles and

face shield

Goggles should be tight-
sealing.[7] A face shield
provides additional protection

from splashes.

Hand Protection

Appropriate protective gloves

Wear gloves to prevent skin
exposure.[4][6] Nitrile or
neoprene gloves are generally
recommended for halogenated
organic compounds, but
always check the
manufacturer's glove

compatibility chart.

Skin & Body Protection

Laboratory coat and

appropriate protective clothing

Wear a flame-retardant lab
coat and clothing that covers
all exposed skin to prevent
contact.[4][6]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

To be used if exposure limits
are exceeded or if irritation is
experienced. A recommended
filter type is for low boiling
organic solvents (Type AX,
Brown, conforming to EN371).

[4]

Chemical Handling

o Preparation: Before handling, ensure all required PPE is donned correctly.

 Aliquotting/Transfer: Use only non-sparking, spark-proof, and explosion-proof tools and

equipment for transfers to avoid ignition sources.[4][6] Ground and bond containers when

transferring material.[6] Perform all transfers slowly and carefully to minimize the generation

of aerosols or splashes.
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» Post-Handling: After handling, thoroughly wash hands and any potentially exposed skin with
soap and water. Decontaminate the work area to prevent secondary exposure.

Storage

Store (2-Bromoethyl)cyclopropane in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents and strong bases.[8][9] The storage
container should be tightly closed.[4][6] Recommended storage is often at 2-8°C, in a sealed,
dry, and light-proof container.[2] Keep away from heat, sparks, open flames, and other sources
of ignition.[4][6]

Disposal Plan

All waste containing (2-Bromoethyl)cyclopropane, including empty containers, contaminated
absorbents, and used PPE, must be treated as hazardous waste.

Waste Segregation and Collection

o Liquid Waste: Collect all liquid waste containing (2-Bromoethyl)cyclopropane in a
designated, properly labeled, and sealed hazardous waste container. The container should
be compatible with halogenated organic compounds.

o Solid Waste: Contaminated solid waste, such as absorbent materials, gloves, and pipette
tips, should be collected in a separate, clearly labeled hazardous waste container.

Spill Management

In the event of a spill:
o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
e Ventilate: Ensure the chemical fume hood is operational to manage vapors.

o Containment: For small spills, use an inert absorbent material (e.g., sand, dry lime, or soda
ash) to soak up the substance.[6]

o Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[4][6]
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o Decontaminate: Thoroughly clean the spill area.

Final Disposal

Dispose of all hazardous waste through your institution's designated environmental health and
safety (EHS) office. Do not dispose of (2-Bromoethyl)cyclopropane down the drain.[8][10] All
disposal methods must comply with local, regional, and national regulations.

Workflow for Safe Handling of (2-
Bromoethyl)cyclopropane
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Safe Handling Workflow for (2-Bromoethyl)cyclopropane

Preparation

Don Personal Protective Equipment (PPE)

Prepare Work Area in Chemical Fume Hood

Aliquot/Transfer Using Non-Sparking Tools

Perform Experimental Procedure

Post-HandIirg & Disposal

Decontaminate Work Area

i

Wash Hands and Exposed Skin

i

Segregate and Store Hazardous Waste

i

Dispose of Waste via EHS Office

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (2-Bromoethyl)cyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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